3-(4-isopropylphenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 9-methyl-4-nitro-10-(4-propan-2-ylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C20H21N3O4/c1-12(2)13-4-6-14(7-5-13)22-19(24)21-17-11-20(22,3)27-18-9-8-15(23(25)26)10-16(17)18/h4-10,12,17H,11H2,1-3H3,(H,21,24)
• InChI Key: KCVGXGWEXJYBTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol
• CAS No.: 866016-30-0

Description

3-(4-isopropylphenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Enzyme Inhibition Potential

• Study 1: A study by Virk et al. (2023) assessed the antibacterial and enzyme inhibition potential of derivatives related to 3-(4-isopropylphenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one. The study found moderate antibacterial activity and identified specific compounds with significant inhibitory activity against bacterial strains and enzymes like α-glucosidase and acetyl cholinesterase.

Antimicrobial and Anti-Tubercular Agents

• Study 2: Research conducted by Rane et al. (2013) synthesized novel derivatives that showed potent antimicrobial activity against common bacterial strains and significant anti-tubercular activity.

Antibacterial Screening of Novel Derivatives

• Study 3: Reddy et al. (2013) explored the antibacterial activity of novel derivatives, noting potent inhibitory effects against various Gram-positive and Gram-negative bacteria, comparable to standard drugs like streptomycin.

Molecular Transformations and Reactivity

• Study 4 & 5: Studies by Sedova et al. (2014) and Sedova et al. (2016) examined the molecular transformations and reactivity of similar compounds, providing insight into their chemical behavior in different solvents, which is essential for their application in drug synthesis and other chemical processes.

Topoisomerase-I Targeting Activity

• Study 6: The work by Singh et al. (2003) looked at derivatives with nitro and amino substitutions, finding them to exhibit potent TOP1-targeting activity and cytotoxicity, suggesting their potential in cancer therapy.